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Toxicity to Aquatic Organisms

Early-life stage zebrafish studies show that different strobilurins exert varying levels of toxicity on

mitochondrial function and larval activity.

Table 1: Toxicity of Strobilurins to Early-Life Stage Zebrafish at 50 nM [1] [2]

Fungicide
Effect on Mitochondrial
Respiration

Effect on Complex III
Activity

Effect on Larval
Locomotion

Trifloxystrobin Significant reduction Significant inhibition Induced hypoactive

response

Pyraclostrobin Significant reduction Significant inhibition Induced hypoactive

response

Azoxystrobin No significant effect Not significantly

affected

No significant effect

Kresoxim-
methyl

No significant effect Not significantly

affected

No significant effect
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The experimental protocol for this data exposed zebrafish embryos to the fungicides at 50 nM (an

environmentally relevant concentration) until 24 hours post-fertilization (hpf). Mitochondrial respiration was

assessed by measuring oxygen consumption rates, complex III activity was measured enzymatically, and

larval locomotion was analyzed by tracking movement [1].

Toxicity to Soil Organisms

Research on the soil-dwelling potworm Enchytraeus crypticus indicates a clear toxicity hierarchy among

strobilurins.

Table 2: Toxicity of Strobilurins to the Soil Organism *Enchytraeus crypticus* [3]

Fungicide LC50 (Survival) EC50 (Reproduction)

Trifloxystrobin 2.34 mg/kg 0.85 mg/kg

Pyraclostrobin 11.52 mg/kg 1.57 mg/kg

Azoxystrobin 69.87 mg/kg 6.51 mg/kg

The methodology for this study followed the standard OECD Enchytraeid Reproduction Test (ERT). Adult

potworms were exposed to the fungicides mixed into artificial soil for 21 days. The number of surviving

adults and the number of juveniles produced were counted to determine the LC50 (lethal concentration for

50% of the population) and EC50 (effective concentration for a 50% reduction in reproduction), respectively

[3].

Toxicity to Non-Target Plants

A laboratory study on onion (Allium cepa) plants investigated the toxic effects of high concentrations of

trifloxystrobin [4]. The experimental protocol is summarized below:
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Bulb Preparation

Experimental Setup

Groups:
• Control (Tap water)

• 0.2 g/L TFS
• 0.4 g/L TFS
• 0.8 g/L TFS

Exposure Period

72 hours in dark
Solutions renewed daily

Post-Treatment Analysis

Parameters:
• Rooting/Growth

• Mitotic Index (MI)
• Chromosomal Aberrations (CAs)

• Oxidative Stress Markers
• Anatomical Damage

Click to download full resolution via product page
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Key findings from this study showed that trifloxystrobin induced multiple toxic effects in a dose-dependent

manner, including [4]:

Physiological: Reduced rooting ratio, root elongation, and weight increase.
Genotoxic: Decreased mitotic index (MI) and increased frequencies of micronuclei (MN) and

chromosomal aberrations (CAs).
Biochemical: Increased activities of antioxidant enzymes (superoxide dismutase and catalase) and

accumulation of malondialdehyde (MDA), indicating oxidative stress.
Anatomical: Caused damage in root meristematic cells, such as damaged epidermis and cortex.

Mechanism of Action and Environmental Fate

Common Mechanism: All strobilurin fungicides, including trifloxystrobin, share the same primary
mode of action. They bind to the Qo site of the cytochrome bc1 complex (Complex III) in the

mitochondrial electron transport chain, inhibiting cellular respiration and energy (ATP) production [1]
[5] [6]. This mechanism is effective in fungi but can also affect non-target organisms, leading to the

observed toxicities.
Environmental Presence: Strobilurin fungicides are frequently detected in aquatic environments

worldwide. Trifloxystrobin has been found in surface waters at concentrations ranging from 0.73
μg/L in Australian streams to as high as 170 μg/L in Chinese paddy water [1]. A study in North

Carolina, USA, also detected trifloxystrobin in 34% of house dust samples, suggesting an indoor
exposure pathway possibly from its use in mold-resistant wallboard [7].

Degradation and Persistence: Trifloxystrobin can be degraded in the environment through abiotic
processes like photolysis and biotic processes via microorganisms (e.g., Bacillus, Pseudomonas). Its

major metabolite, trifloxystrobin acid (TFSA), is more water-soluble and can be more
environmentally mobile [5] [6] [4].

The environmental impact of trifloxystrobin is complex. To summarize the key relationships:
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Mechanism of Action
(Inhibition of mitochondrial Complex III)
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Oxidative Stress
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Toxicity in Non-Target Organisms
(e.g., Fish, Soil Invertebrates, Plants)

Sublethal Effects
(e.g., Impaired behavior, Reduced growth)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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